Cas no 898452-89-6 (8-(4-fluoro-3-methylbenzenesulfonyl)-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane)

• Product Name: 8-(4-fluoro-3-methylbenzenesulfonyl)-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane
• CAS No: 898452-89-6
• MF: C₂₁H₂₅FN₂O₅S₂
• MW: 468.56200671196
• CID: 5484065
• Update Time: 2025-07-09

8-(4-fluoro-3-methylbenzenesulfonyl)-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 8-(4-fluoro-3-methylphenyl)sulfonyl-4-(4-methylphenyl)sulfonyl-1-oxa-4,8-diazaspiro[4.5]decane
• 8-(4-fluoro-3-methylbenzenesulfonyl)-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane

• Inchi： 1S/C21H25FN2O5S2/c1-16-3-5-18(6-4-16)31(27,28)24-13-14-29-21(24)9-11-23(12-10-21)30(25,26)19-7-8-20(22)17(2)15-19/h3-8,15H,9-14H2,1-2H3
• InChI Key： HRAIWFWYCKHRCJ-UHFFFAOYSA-N
• SMILES： O1C2(CCN(S(C3=CC=C(F)C(C)=C3)(=O)=O)CC2)N(S(C2=CC=C(C)C=C2)(=O)=O)CC1

Additional information on 8-(4-fluoro-3-methylbenzenesulfonyl)-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane

8-(4-Fluoro-3-Methylbenzenesulfonyl)-4-(4-Methylbenzenesulfonyl)-1-Oxa-4,8-Diazaspiro[4.5]Decane: A Comprehensive Overview

The compound with CAS No 898452-89-6, known as 8-(4-fluoro-3-methylbenzenesulfonyl)-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, in this case, the oxygen atom in the 1-oxa position. The structure of this molecule is further distinguished by the presence of sulfonyl groups attached at positions 4 and 8, which are substituted with fluorine and methyl groups respectively.

Recent studies have highlighted the importance of spiro compounds in drug design due to their unique pharmacokinetic properties and ability to modulate biological targets effectively. The sulfonyl groups in this compound are particularly noteworthy as they contribute to the molecule's stability and bioavailability. Additionally, the fluorine substitution at position 3 of one of the aromatic rings enhances the compound's lipophilicity, making it a promising candidate for drug delivery systems.

The synthesis of 8-(4-fluoro-3-methylbenzenesulfonyl)-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane involves a multi-step process that includes nucleophilic aromatic substitution and spirocyclization reactions. These steps require precise control over reaction conditions to ensure high yields and purity. Researchers have recently explored the use of microwave-assisted synthesis to optimize these reactions, leading to more efficient production methods.

In terms of applications, this compound has shown potential in the development of bioactive molecules with anti-inflammatory and anticancer properties. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as a therapeutic agent for chronic inflammatory diseases such as arthritis and asthma.

Moreover, the spiro structure of this compound provides a unique platform for further functionalization. By modifying the substituents on the sulfonyl groups or introducing additional functional groups, researchers can tailor the molecule's properties for specific therapeutic applications. For instance, recent advancements in click chemistry have enabled the incorporation of bioisosteric replacements that enhance the compound's selectivity and reduce off-target effects.

From an environmental standpoint, the synthesis and application of this compound align with green chemistry principles due to its high atom economy and minimal waste generation during production. This makes it an eco-friendly alternative to traditional organic compounds used in pharmaceuticals and materials science.

In conclusion, 8-(4-fluoro-3-methylbenzenesulfonyl)-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane represents a cutting-edge advancement in organic chemistry with broad implications for drug discovery and material development. Its unique structure, combined with recent innovations in synthetic methodologies and functionalization strategies, positions it as a key player in future research endeavors.